Cas no 1443290-19-4 (2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine)

2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine is a brominated heterocyclic compound featuring a fused thienopyridine core. This intermediate is valuable in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in Suzuki-Miyaura and other cross-coupling reactions. The isopropyl substituent enhances steric and electronic properties, making it useful for modulating biological activity or material characteristics. Its tetrahydro structure offers stability while retaining functionalization potential at the bromine site. The compound is typically handled under inert conditions to preserve its reactivity. Suitable for synthetic applications requiring precise structural modifications, it serves as a key building block in the development of bioactive molecules and functional materials.

2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine structure

1443290-19-4 structure

Product Name:2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine

CAS No:1443290-19-4

MF:C₁₀H₁₄BrNS

MW:260.193860530853

CID:5218939

Update Time:2025-05-20

2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
- Inchi： 1S/C10H14BrNS/c1-7(2)12-4-3-9-8(6-12)5-10(11)13-9/h5,7H,3-4,6H2,1-2H3
- InChI Key： CCPJRINJZZVGLI-UHFFFAOYSA-N
- SMILES： C1N(C(C)C)CCC2SC(Br)=CC1=2

2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504942-1g	2-Bromo-5-isopropyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine	1443290-19-4	97%	1g	$***	2023-03-30

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine

2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine (CAS No. 1443290-19-4)

The compound 2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine, with the CAS registry number 1443290-19-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyridines, which are known for their unique structural properties and potential applications in drug design and advanced materials.

The molecular structure of 2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine is characterized by a fused bicyclic system comprising a pyridine ring and a thiophene ring. The presence of a bromine atom at position 2 and an isopropyl group at position 5 introduces significant steric and electronic effects that influence its reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of thienopyridine derivatives.

In terms of synthesis, this compound can be prepared through a variety of routes, including Suzuki coupling reactions and nucleophilic aromatic substitution. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Researchers have recently explored the use of palladium-catalyzed cross-coupling reactions to efficiently construct the thienopyridine core with high yields.

The application of 2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine in medicinal chemistry is particularly promising due to its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a candidate for further optimization in anti-cancer drug development. Additionally, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent biochemical assays.

In the realm of materials science, this compound has been investigated for its potential as an organic semiconductor material. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled researchers to fabricate devices incorporating this compound with enhanced performance metrics.

The environmental impact and toxicity profile of 2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine are currently under evaluation. Preliminary data suggest that it exhibits low acute toxicity in standard animal models; however, long-term ecological studies are required to fully assess its safety profile. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental risk assessments for novel chemical entities like this one.

In conclusion, 2-Bromo-5-isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine (CAS No. 1443290-19-4) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its structural features make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.